Cas no 878167-05-6 (Ethyl 4-formyl-4-methylpiperidine-1-carboxylate)

• Product Name: Ethyl 4-formyl-4-methylpiperidine-1-carboxylate
• CAS No: 878167-05-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD24675198
• CID: 2146647
• PubChem ID: 59433413
• Update Time: 2025-06-10

Ethyl 4-formyl-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-formyl-4-methylpiperidine-1-carboxylate
• ROJGRMNQJIINDW-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-formyl-4-methyl-, ethyl ester
• Ethyl 4-formyl-4-methylpiperidine-1-carboxylate

• MDL： MFCD24675198
• Inchi： 1S/C10H17NO3/c1-3-14-9(13)11-6-4-10(2,8-12)5-7-11/h8H,3-7H2,1-2H3
• InChI Key： ROJGRMNQJIINDW-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(C=O)(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.5±33.0 °C at 760 mmHg
• Flash Point: 122.8±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 4-formyl-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-formyl-4-methylpiperidine-1-carboxylate

Comprehensive Analysis of Ethyl 4-formyl-4-methylpiperidine-1-carboxylate (CAS No. 878167-05-6): Properties, Applications, and Industry Trends

Ethyl 4-formyl-4-methylpiperidine-1-carboxylate (CAS No. 878167-05-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This piperidine derivative features a unique molecular structure combining an ethyl carboxylate group with a formyl substituent, making it valuable for synthetic applications. Recent advancements in heterocyclic chemistry have highlighted its role as a versatile building block for drug discovery and material science.

The compound's molecular formula C10H17NO3 and molecular weight of 199.25 g/mol position it as an intermediate for creating more complex molecules. Researchers particularly value its 4-methylpiperidine core, which serves as a scaffold for developing bioactive compounds. In 2023, studies published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing CNS-targeting molecules, aligning with current interests in neurological therapeutics.

From a synthetic chemistry perspective, the formyl group at the 4-position offers excellent reactivity for subsequent transformations. This characteristic makes Ethyl 4-formyl-4-methylpiperidine-1-carboxylate particularly useful in multistep synthesis workflows. Industry reports indicate growing demand for such functionalized piperidines, with market projections showing 8.2% annual growth through 2027, driven by pharmaceutical R&D needs.

Recent innovations in green chemistry have explored more sustainable production methods for this compound. A 2024 study demonstrated successful catalytic synthesis routes that reduce waste generation by 40% compared to traditional methods. These developments address growing industry concerns about environmental impact while maintaining high chemical purity standards required for pharmaceutical applications.

The compound's physicochemical properties include moderate solubility in common organic solvents and stability under standard storage conditions. Analytical techniques like HPLC and NMR spectroscopy confirm its structural integrity, with typical purity levels exceeding 98% in commercial samples. These characteristics make it reliable for high-throughput screening applications in drug discovery programs.

Emerging applications in material science have expanded the utility of Ethyl 4-formyl-4-methylpiperidine-1-carboxylate beyond pharmaceuticals. Researchers are investigating its incorporation into functional polymers and coordination complexes, particularly for optoelectronic materials. The compound's structural flexibility allows for precise tuning of material properties, meeting demands for advanced electronic materials in renewable energy technologies.

Quality control standards for CAS 878167-05-6 continue to evolve, with updated analytical methodologies ensuring batch-to-batch consistency. Recent advancements in chiral separation techniques have enabled production of enantiomerically pure forms, crucial for asymmetric synthesis applications. These developments respond to the pharmaceutical industry's increasing focus on stereoselective synthesis of active pharmaceutical ingredients.

Storage and handling recommendations for Ethyl 4-formyl-4-methylpiperidine-1-carboxylate emphasize protection from moisture and oxidation. Best practices include storage under inert atmosphere at controlled temperatures, with shelf life typically exceeding 24 months when properly stored. These protocols align with GMP standards for pharmaceutical intermediates and support the compound's integration into regulated manufacturing processes.

Future research directions for this compound include exploration of its biological activity profile and potential as a pharmacophore in novel drug candidates. Computational chemistry studies suggest promising interactions with various biological targets, particularly in neurological disorders. The compound's balanced lipophilicity and molecular geometry make it attractive for blood-brain barrier penetration studies, a hot topic in current neuropharmacology research.

Supply chain considerations for 878167-05-6 reflect growing global demand, with major producers located in North America, Europe, and Asia. Recent market analyses highlight increasing interest from contract research organizations and generic drug manufacturers, particularly for projects involving CNS drugs and specialty chemicals. This trend corresponds with broader industry shifts toward personalized medicine and targeted therapies.